![molecular formula C18H30N4O4 B5615261 (1S*,3R*)-N~1~-{[5-(2-methoxyethyl)-1,2,4-oxadiazol-3-yl]methyl}-N~3~,N~3~,1,2,2-pentamethyl-1,3-cyclopentanedicarboxamide](/img/structure/B5615261.png)
(1S*,3R*)-N~1~-{[5-(2-methoxyethyl)-1,2,4-oxadiazol-3-yl]methyl}-N~3~,N~3~,1,2,2-pentamethyl-1,3-cyclopentanedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- Novel oxadiazoles, including those with methoxy groups, have been synthesized through various methods, involving cyclization and other complex chemical reactions. The synthesis of these compounds often includes the use of phosphorousoxychloride and other reagents under controlled conditions (Rai et al., 2009).
Molecular Structure Analysis
- The molecular structure of oxadiazole derivatives is characterized using analytical and spectral methods, including IR, 1H NMR, 13C NMR, and mass spectrometry. These methods help in confirming the structural composition of the synthesized compounds (Rehman et al., 2013).
Chemical Reactions and Properties
- Oxadiazole compounds exhibit various chemical reactions, including retro-ene reactions and other transformations that may involve the release of formaldehyde and other products (Kleier & Pilgram, 1987).
Physical Properties Analysis
- The physical properties of these compounds, including their stability and crystalline structure, can be studied through X-ray diffraction and other techniques. These properties are crucial for understanding the material's behavior in different conditions (Wu, 2013).
Chemical Properties Analysis
- The chemical properties, such as antibacterial activity and other biological effects, are often evaluated in vitro. These properties are significant for the potential application of these compounds in various fields, including medicinal chemistry (Latthe & Badami, 2007).
properties
IUPAC Name |
(1S,3R)-1-N-[[5-(2-methoxyethyl)-1,2,4-oxadiazol-3-yl]methyl]-3-N,3-N,1,2,2-pentamethylcyclopentane-1,3-dicarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N4O4/c1-17(2)12(15(23)22(4)5)7-9-18(17,3)16(24)19-11-13-20-14(26-21-13)8-10-25-6/h12H,7-11H2,1-6H3,(H,19,24)/t12-,18+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJECQOFVLQDFEQ-KPZWWZAWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CCC1(C)C(=O)NCC2=NOC(=N2)CCOC)C(=O)N(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CC[C@H](C1(C)C)C(=O)N(C)C)C(=O)NCC2=NOC(=N2)CCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S*,3R*)-N~1~-{[5-(2-methoxyethyl)-1,2,4-oxadiazol-3-yl]methyl}-N~3~,N~3~,1,2,2-pentamethyl-1,3-cyclopentanedicarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.